Cas no 81479-53-0 (phenyl 3-tert-butylisoxazol-5-ylcarbamate)

• Product name: phenyl 3-tert-butylisoxazol-5-ylcarbamate
• CAS No: 81479-53-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 2127539
• PubChem ID: 59394466

phenyl 3-tert-butylisoxazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• phenyl 3-tert-butylisoxazol-5-ylcarbamate
• 81479-53-0
• DB-343964
• SCHEMBL1013171
• BNYGLSATMXIEGL-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H16N2O3/c1-14(2,3)11-9-12(19-16-11)15-13(17)18-10-7-5-4-6-8-10/h4-9H,1-3H3,(H,15,17)
• InChI Key： BNYGLSATMXIEGL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 260.11609238Da
• Monoisotopic Mass: 260.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų